Cas no 2097992-11-3 (4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine
• CAS No: 2097992-11-3
• MF: C₁₁H₁₄ClF₂N₃
• MW: 261.698768138886
• CID: 5725114
• PubChem ID: 121202501
• Update Time: 2025-06-23

4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026710684
• 4-chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine
• F1907-6315
• starbld0020789
• 2097992-11-3
• 4-chloro-6-[4-(1,1-difluoroethyl)piperidin-1-yl]pyrimidine
• Pyrimidine, 4-chloro-6-[4-(1,1-difluoroethyl)-1-piperidinyl]-
• 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine

• Inchi： 1S/C11H14ClF2N3/c1-11(13,14)8-2-4-17(5-3-8)10-6-9(12)15-7-16-10/h6-8H,2-5H2,1H3
• InChI Key： YNQKBDYUEBLTHH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC(C(C)(F)F)CC1

Computed Properties

• Exact Mass: 261.0844315g/mol
• Monoisotopic Mass: 261.0844315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 365.0±37.0 °C(Predicted)
• pka: 3.53±0.26(Predicted)

Additional information on 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine

Introduction to 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine (CAS No. 2097992-11-3)

4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2097992-11-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The compound’s molecular framework incorporates a chloro substituent at the 4-position and a piperidine ring linked via an N-substituent at the 6-position, with the piperidine moiety further functionalized with a 1,1-difluoroethyl side chain. Such structural motifs are often explored in drug discovery for their ability to modulate biological targets effectively.

The 1,1-difluoroethyl group is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In particular, fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and alter lipophilicity—key factors that determine a drug’s efficacy and duration of action. The presence of this group in 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine suggests that it may exhibit favorable properties for drug development, making it a candidate for further investigation.

Pyrimidine derivatives are a cornerstone of modern medicinal chemistry, with many clinically used drugs featuring this heterocyclic scaffold. Their structural versatility allows for the design of compounds that interact with a wide range of biological targets, including enzymes and receptors. The pyrimidine core in 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine provides a stable platform for further functionalization, enabling researchers to tailor properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel pyrimidine-based drugs. These methods allow researchers to predict the binding affinity and interaction modes of compounds like 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine with biological targets before experimental validation. Such computational approaches have been instrumental in identifying lead compounds for diseases ranging from cancer to infectious disorders.

The synthesis of 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include nucleophilic substitution reactions to introduce the chloro and piperidine moieties, followed by functional group transformations to incorporate the 1,1-difluoroethyl side chain. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can enhance efficiency and selectivity in these processes.

In the context of drug discovery, 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine has been explored as a potential scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop therapies that modulate these pathways effectively. The structural features of this compound make it an attractive candidate for further development in this area.

Preclinical studies have begun to evaluate the biological activity of 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine, focusing on its interactions with relevant targets and its potential therapeutic effects. Initial findings suggest that this compound exhibits promising activity against certain kinases, with favorable pharmacokinetic profiles in preclinical models. These results warrant further investigation into its mechanisms of action and potential clinical applications.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms can modify electronic properties, influence metabolic stability, and enhance binding interactions—making them invaluable tools for drug design. The incorporation of fluorine into the 1,1-difluoroethyl group in 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine exemplifies how strategic fluorination can enhance a molecule’s drug-like properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-Chloro-6-(4-(1,1-difluoroethyl)piperidin-1-yl)pyrimidine will remain at the forefront of drug discovery efforts. Their unique structural features and promising biological activity make them valuable tools for developing next-generation therapeutics that address unmet medical needs.